molecular formula C20H17FN2O3 B8528093 1h-Pyrrolo[2,3-c]pyridine-5-carboxylic acid,1-[(4-fluorophenyl)methyl]-4-(3-hydroxy-1-propynyl)-,ethyl ester

1h-Pyrrolo[2,3-c]pyridine-5-carboxylic acid,1-[(4-fluorophenyl)methyl]-4-(3-hydroxy-1-propynyl)-,ethyl ester

Cat. No.: B8528093
M. Wt: 352.4 g/mol
InChI Key: RAALSQLYTFRBIS-UHFFFAOYSA-N
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Description

1h-Pyrrolo[2,3-c]pyridine-5-carboxylic acid,1-[(4-fluorophenyl)methyl]-4-(3-hydroxy-1-propynyl)-,ethyl ester is a useful research compound. Its molecular formula is C20H17FN2O3 and its molecular weight is 352.4 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C20H17FN2O3

Molecular Weight

352.4 g/mol

IUPAC Name

ethyl 1-[(4-fluorophenyl)methyl]-4-(3-hydroxyprop-1-ynyl)pyrrolo[2,3-c]pyridine-5-carboxylate

InChI

InChI=1S/C20H17FN2O3/c1-2-26-20(25)19-17(4-3-11-24)16-9-10-23(18(16)12-22-19)13-14-5-7-15(21)8-6-14/h5-10,12,24H,2,11,13H2,1H3

InChI Key

RAALSQLYTFRBIS-UHFFFAOYSA-N

Canonical SMILES

CCOC(=O)C1=NC=C2C(=C1C#CCO)C=CN2CC3=CC=C(C=C3)F

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of ethyl 1-(4-fluorobenzyl)-4-{[(trifluoromethyl)sulfonyl]oxy}-1H-pyrrolo[2,3-c]pyridine-5-carboxylate (1.50 g, 3.36 mmol) in DMF (4 mL) was added propargyloxytrimethylsilane (0.73 g, 5.72 mmol), lithium chloride (0.214 g, 5.1 mmol), copper iodide (0.028 g ml, 0.15 mmol), triethylamine (7 ml, 50.4 mmol) and dichlorobis(triphenylphosphine)palladium(II) (0.052 g, 0.074 mmol). The resulting mixture was stirred for 20 min at 140° C. in a microwave reactor (Personal Chemistry). The solvent was evaporated and 10 mL ethyl acetate was added. After stirring for 10 min, the mixture was filtered through Celite and the filtrate was concentrated. Purification by flash chromatography (Biotage) over silica gel (1:3, hexane/ethyl acetate) afforded the title product as yellow oil (0.46 g, 46% yield). 1H NMR (400 MHz, CHLOROFORM-D) δ ppm 8.69 (s, 1H) 7.36 (d, J=3.28 Hz, 1H) 7.06-7.14 (m, 2H) 6.98-7.06 (m, 2H) 6.84 (d, J=2.53 Hz, 1H) 5.40 (s, 2H) 4.67 (s, 2H) 4.48 (q, J=7.07 Hz, 2H) 1.46 (t, J=7.20 Hz, 3H). LC-MS (APCI, M+H+): 353.1. HPLC: 96% purity.
Quantity
0.73 g
Type
reactant
Reaction Step One
Quantity
0.214 g
Type
reactant
Reaction Step One
Quantity
7 mL
Type
reactant
Reaction Step One
Name
Quantity
4 mL
Type
solvent
Reaction Step One
Quantity
0.028 g
Type
catalyst
Reaction Step One
Quantity
0.052 g
Type
catalyst
Reaction Step One
Yield
46%

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